N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide is a complex organic compound featuring a pyrrolidine ring, a cyclopentylmethyl group, and a thiophene ring connected via an ethanesulfonamide linkage
Properties
IUPAC Name |
N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2S2/c19-22(20,11-8-16-6-3-10-21-16)17-15-7-9-18(13-15)12-14-4-1-2-5-14/h3,6,10,14-15,17H,1-2,4-5,7-9,11-13H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHOHKXHJAHIDH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CN2CCC(C2)NS(=O)(=O)CCC3=CC=CS3 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O2S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
Starting Materials: The synthesis begins with commercially available starting materials such as cyclopentylmethyl bromide, pyrrolidine, thiophene-2-carboxylic acid, and ethanesulfonyl chloride.
Step 1 Formation of N-(cyclopentylmethyl)pyrrolidine:
Step 2 Synthesis of 2-thiophen-2-ylethanesulfonyl chloride:
Step 3 Coupling Reaction:
Industrial Production Methods
Industrial production of N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scalability.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The thiophene ring can undergo oxidation to form sulfoxides or sulfones.
Reduction: The sulfonamide group can be reduced to the corresponding amine.
Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.
Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.
Substitution: Nucleophiles like alkyl halides or acyl chlorides in the presence of a base.
Major Products
Oxidation: Thiophene sulfoxides or sulfones.
Reduction: N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethaneamine.
Substitution: Various substituted pyrrolidine derivatives.
Scientific Research Applications
Chemistry
Catalysis: The compound can be used as a ligand in transition metal-catalyzed reactions.
Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.
Biology
Enzyme Inhibition: Potential use as an inhibitor of specific enzymes due to its unique structure.
Receptor Binding: May act as a ligand for certain biological receptors.
Medicine
Drug Development: Investigated for its potential therapeutic effects in treating various diseases.
Pharmacology: Studied for its pharmacokinetic and pharmacodynamic properties.
Industry
Material Science: Used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide involves its interaction with specific molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby altering the enzyme’s function. In receptor binding, it may mimic or block the natural ligand, affecting the receptor’s signaling pathways.
Comparison with Similar Compounds
Similar Compounds
N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-furanyl-ethanesulfonamide: Similar structure but with a furan ring instead of thiophene.
N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-benzyl-ethanesulfonamide: Contains a benzyl group instead of thiophene.
Uniqueness
N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide is unique due to the presence of the thiophene ring, which imparts specific electronic and steric properties. This uniqueness can influence its biological activity and chemical reactivity, making it a valuable compound for various applications.
This detailed article provides a comprehensive overview of N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
